2,4-Dichlorodibenzofuran
Overview
Description
2,4-Dichlorodibenzofuran (2,4-DCDF) is a member of the Chlorinated dibenzofurans (CDFs) family, which contains one to eight chlorine atoms attached to the carbon atoms of the parent chemical, dibenzofuran . The CDF family contains 135 individual compounds (known as congeners) with varying harmful health and environmental effects .
Molecular Structure Analysis
The molecular formula of 2,4-DCDF is C12H6Cl2O . The IUPAC name is 2,4-dichlorodibenzofuran . The InChI is InChI=1S/C12H6Cl2O/c13-7-5-9-8-3-1-2-4-11(8)15-12(9)10(14)6-7/h1-6H . The Canonical SMILES is C1=CC=C2C(=C1)C3=C(O2)C(=CC(=C3)Cl)Cl .Scientific Research Applications
Synthesis and Chemical Analysis
- The synthesis of regiospecific Chlorine-37 labeled trichlorodibenzofuran was achieved through a process involving 3-aminodibenzofuran conversion and subsequent treatments, providing insights into chemical synthesis techniques (Chang & Deinzer, 1990).
Environmental and Combustion Studies
- Research on the thermal degradation of chlorophenol, a precursor of 2,4-Dichlorodibenzofuran, in various temperature conditions, revealed its role in environmental pollution and combustion processes (Evans & Dellinger, 2005).
Scientometric Analysis in Herbicide Research
- A scientometric review of 2,4-D herbicide toxicity studies outlined global research trends and gaps, providing a comprehensive overview of scientific efforts in this area (Zuanazzi, Ghisi, & Oliveira, 2020).
Metabolic and Toxicological Studies
- Studies on the metabolism of dichlorodibenzofuran derivatives in rats highlighted the metabolic pathways and potential toxicological impacts, essential for understanding environmental and health risks (Kuroki, Hattori, Haraguchi, & Masuda, 1989).
Mechanisms of Dioxin Formation
- Investigations into the formation of dioxins and dibenzofurans from chlorophenol oxidation provided insights into the environmental mechanisms leading to these hazardous compounds (Mosallanejad et al., 2016).
Herbicide Action and Environmental Impact
- Studies on the mode of action of 2,4-Dichlorophenoxyacetic acid (a related compound) as a herbicide offered a deeper understanding of its physiological impact and environmental implications (Song, 2014).
Removal Techniques from Water Sources
- Research on strategies for the removal of 2,4-Dichlorophenoxyacetic acid from polluted water sources provided valuable insights into environmental remediation techniques (EvyAliceAbigail et al., 2017).
Safety and Hazards
2,4-DCDF is not deliberately produced by industry and is mostly produced in very small amounts as unwanted impurities of certain products and processes utilizing chlorinated compounds . There’s a growing body of scientific evidence that the chemical poses a danger to both human health and the environment .
properties
IUPAC Name |
2,4-dichlorodibenzofuran |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H6Cl2O/c13-7-5-9-8-3-1-2-4-11(8)15-12(9)10(14)6-7/h1-6H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHTCKMYRNOGUOA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(O2)C(=CC(=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H6Cl2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001017147 |
Source
|
| Record name | 2,4-Dichlorodibenzofuran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001017147 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dichlorodibenzofuran | |
CAS RN |
24478-74-8 |
Source
|
| Record name | 2,4-Dichlorodibenzofuran | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024478748 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,4-Dichlorodibenzofuran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001017147 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4-DICHLORODIBENZOFURAN | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/N08E6IT7WT | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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